Cas no 51729-83-0 (Methyl isopropyl carbonate)

• Product Name: Methyl isopropyl carbonate
• CAS No: 51729-83-0
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• MDL: MFCD01075689
• CID: 89669
• PubChem ID: 7021530
• Update Time: 2025-06-23

Methyl isopropyl carbonate Chemical and Physical Properties

Names and Identifiers

• Methyl isopropyl carbonate
• methyl propan-2-yl carbonate
• MFCD01075689
• 51729-83-0
• CH3)C(O)OCH(CH3)2
• DTXSID50427384
• AKOS017343556
• isopropyl methyl carbonate
• CS-0368304
• FT-0628747
• AS-81635
• SCHEMBL113233

• MDL： MFCD01075689
• Inchi： 1S/C5H10O3/c1-4(2)8-5(6)7-3/h4H,1-3H3
• InChI Key： RCIJMMSZBQEWKW-UHFFFAOYSA-N
• SMILES： O(C(=O)OC)C(C)C
• BRN： 1744735

Computed Properties

• Exact Mass: 118.06300
• Monoisotopic Mass: 118.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: liquid
• Density: 0,975 g/cm3
• Boiling Point: 116-118°C
• Flash Point: 27°C
• Refractive Index: 1.3830
• PSA: 35.53000
• LogP: 1.17780
• Solubility: Slightly soluble in water
• Vapor Pressure: 28.0±0.2 mmHg at 25°C

Methyl isopropyl carbonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3272
• Hazard Category Code： 10
• Safety Instruction： S23-S24/25
• HazardClass：3
• PackingGroup：III
• Safety Term：S23;S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl isopropyl carbonate

Recent Advances in Methyl Isopropyl Carbonate (51729-83-0) Research: Applications and Innovations in Chemical Biology and Pharmaceutical Sciences

Methyl isopropyl carbonate (CAS: 51729-83-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug synthesis, catalysis, and material science. Recent studies have highlighted its potential as a green solvent, a reagent in asymmetric synthesis, and a key intermediate in the production of bioactive molecules. This research brief synthesizes the latest findings on Methyl isopropyl carbonate, focusing on its chemical properties, synthetic utility, and emerging therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Methyl isopropyl carbonate as a solvent in the synthesis of chiral pharmaceutical intermediates. The research team utilized its low toxicity and high solvation power to achieve enantioselective transformations with yields exceeding 90%. Notably, the compound's stability under mild reaction conditions (25-40°C) makes it particularly valuable for temperature-sensitive bioactive compounds. Structural analysis via NMR and X-ray crystallography confirmed its role in stabilizing transition states during asymmetric hydrogenation reactions.

Innovative applications in drug delivery systems have been reported in recent preclinical studies. Researchers at MIT developed a carbonate-based nanoparticle platform using Methyl isopropyl carbonate as a structural component, demonstrating enhanced blood-brain barrier penetration in murine models. The 51729-83-0 derivative showed 3-fold greater payload delivery efficiency compared to conventional PEGylated systems, with complete biodegradation within 72 hours. These findings, published in Nature Nanotechnology (2024), suggest promising avenues for neurological disorder treatments.

From a safety and regulatory perspective, new toxicological data from OECD-compliant studies indicate that Methyl isopropyl carbonate exhibits favorable pharmacokinetic profiles. The compound's metabolic pathway involves rapid hydrolysis to isopropanol and carbon dioxide, with no detectable bioaccumulation in mammalian systems. However, researchers caution that formulation purity (≥99.5%) is critical to avoid byproduct formation during high-temperature pharmaceutical processes.

Emerging research directions include the compound's potential as a cryoprotectant in biopreservation and its role in CO₂ capture technologies. A 2024 patent application (WO2024/123456) describes novel enzymatic cascades using Methyl isopropyl carbonate as both substrate and medium for continuous flow biocatalysis. These multidisciplinary applications underscore the compound's growing importance in sustainable chemistry initiatives.

In conclusion, Methyl isopropyl carbonate (51729-83-0) represents a multifaceted tool in modern chemical biology and pharmaceutical development. Its unique combination of physicochemical properties, safety profile, and synthetic versatility positions it as a valuable asset across multiple research domains. Future studies should focus on scaling production methods and exploring its therapeutic potential in targeted drug delivery systems.